N-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H20FN5O3/c1-31-19-8-3-16(20(13-19)32-2)14-26-23(30)21-22(15-9-11-25-12-10-15)29(28-27-21)18-6-4-17(24)5-7-18/h3-13H,14H2,1-2H3,(H,26,30)
• InChI Key: GIUFWECAHJBYDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)F)C4=CC=NC=C4)OC
• Molecular Formula: C23H20FN5O3
• Molecular Weight: 433.4 g/mol

Description

N-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H20FN5O3 and its molecular weight is 433.443. The purity is usually 95%.
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Scientific Research Applications

Antiulcer Activity

• . Among these derivatives, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylaminoacetamide hydrochloride (15) exhibited significant antiulcer activity.
• .

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making them potential targets for this compound.

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact nature of the target and the compound’s structure.

Biochemical Pathways

It is known that indole derivatives can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The compound’s effect on these pathways would depend on its specific interactions with its targets.

Result of Action

Similar compounds have been found to have a broad spectrum of biological activities , suggesting that this compound could have diverse effects at the molecular and cellular level.